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Compound of Interest

Compound Name: 1,1-Diethoxypropane-d10

Cat. No.: B15582702

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1,1-Diethoxypropane-d10, a deuterated
stable isotope-labeled compound. It is designed to support professionals in drug development
and analytical research by detailing its commercial availability, physicochemical properties, and
practical applications, particularly its role as an internal standard in quantitative mass
spectrometry.

Commercial Availability

1,1-Diethoxypropane-d10 is available from several specialized chemical suppliers that focus
on stable isotope-labeled compounds for research and analytical purposes. The following table
summarizes key commercial suppliers.
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Purity/lsotopic

Supplier Product Name Catalog Number .
Enrichment
1,1-Diethoxypropane- -
MedChemExpress 410 HY-W096091S Not specified
Toronto Research Propionaldehyde »
) ) pP783152 Not specified
Chemicals (TRC) Diethyl Acetal-D10
Santa Cruz ]
) 1,1-diethoxypropane sc-250788 (Non-deuterated)
Biotechnology, Inc.
] ] ] Offers custom
Cayman Chemical Varies Varies

synthesis

Note: Availability and specifications are subject to change. Please consult the supplier's
website for the most current information.

Physicochemical and Analytical Data

The integration of deuterium atoms into the 1,1-Diethoxypropane structure results in a mass
shift that is critical for its use in isotope dilution mass spectrometry, while its physical properties
remain nearly identical to the non-labeled analog.
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Value (1,1-
. Value (1,1-
Property Diethoxypropane- . Source
Diethoxypropane)
d10)
) MedChemEXxpress,
Chemical Formula C7HeD1002 C7H1602
PubChem
_ MedChemEXxpress,
Molecular Weight 142.28 132.20 g/mol
PubChem|[1]
CAS Number Not specified 4744-08-5 PubChem[1]
- _ N 122.8 °C at 760
Boiling Point Not specified LookChem[2]
mmHg
Density Not specified 0.841 g/cm3 LookChem|[2]
Refractive Index Not specified n20/D 1.389 LookChem[2]
Flash Point Not specified 12.8 °C LookChem[2]
-20°C Cayman Chemical,
Storage Temperature Flammables area
(Recommended) LookChem[2]
Isotopic Purity Typically 298% N/A Supplier Dependent
Chemical Purity Typically 297% Varies by grade Supplier Dependent

Core Application: Isotope Dilution Mass
Spectrometry

Deuterated compounds are invaluable in analytical chemistry, particularly in liquid
chromatography-mass spectrometry (LC-MS) for quantitative bioanalysis.[3] Their primary role
Is as internal standards (IS) in a technique called isotope dilution mass spectrometry (IDMS).[4]

The core principle of IDMS is the addition of a known quantity of the deuterated standard into a
sample at the beginning of the sample preparation process.[5] Because the deuterated
standard is chemically identical to the analyte, it experiences the same processing variations,
including extraction losses, matrix effects (ion suppression or enhancement), and instrument
variability.[3][6] Since the mass spectrometer can distinguish between the analyte and the
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heavier internal standard, the ratio of their signals remains constant regardless of these
variations. This allows for highly accurate and precise quantification of the analyte.[4]

Biological Sample

Sample Preparation

Analyte 1,1-Diethoxypropane-d10
(Unknown Amount) (Known Amount)
Sample + IS

i

Extraction / Cleanup
(Potential for Loss)

Both analyte and IS
are lost proportionally

Processed Sample

1. Prepare Stock & Working
Solutions (Analyte & IS)

:

2. Aliquot Samples
(Calibrators, QCs, Unknowns)

LC-MS Analysis
v

LC-MS/MS System
(Measures Signal)

Ratio remains constant

Signal Ratio
(Analyte / IS)

Quantification

Calibration Curve

Accurate Concentration

of Analyte

i

3. Spike all samples with
IS Spiking Solution

'

4. Vortex to Mix &
Precipitate Proteins

'

5. Centrifuge to
Pellet Debris

l

6. Transfer Supernatant
for Analysis

7. LC-MS/MS Analysis
(MRM Mode)

8. Integrate Peak Areas
& Calculate Ratios

9. Generate Calibration Curve

10. Quantify Unknown Samples
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Advanced Research]. BenchChem, [2025]. [Online PDF]. Available at:
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diethoxypropane-d10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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